Cas no 1694617-61-2 (7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylmethanol)

• Product Name: 7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylmethanol
• CAS No: 1694617-61-2
• MF: C₇H₉F₃N₄O
• MW: 222.167771100998
• CID: 6066153
• PubChem ID: 136837744
• Update Time: 2025-05-25

7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylmethanol
• 1694617-61-2
• EN300-1118458
• [7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]methanol

• Inchi： 1S/C7H9F3N4O/c8-7(9,10)4-1-2-11-6-12-5(3-15)13-14(4)6/h4,15H,1-3H2,(H,11,12,13)
• InChI Key： HHHXDHGSSOBTTR-UHFFFAOYSA-N
• SMILES： FC(C1CCNC2=NC(CO)=NN12)(F)F

Computed Properties

• Exact Mass: 222.07284541g/mol
• Monoisotopic Mass: 222.07284541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63Ų

Additional information on 7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylmethanol

7-(Trifluoromethyl)-4H,5H,6H,7H-1,2,4-Triazolo[1,5-a]pyrimidin-2-ylmethanol: A Comprehensive Overview

The compound 7-(Trifluoromethyl)-4H,5H,6H,7H-1,2,4-Triazolo[1,5-a]pyrimidin-2-ylmethanol (CAS No. 1694617-61-2) is a structurally unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of triazolopyrimidines, which are known for their potential as bioactive agents. The presence of the trifluoromethyl group and the triazolo[1,5-a]pyrimidine core makes this molecule particularly interesting due to its potential applications in drug discovery and development.

Recent studies have highlighted the importance of triazolopyrimidine derivatives in targeting various biological pathways. For instance, researchers have explored the ability of these compounds to inhibit key enzymes involved in cancer progression. The trifluoromethyl substituent is known to enhance the stability and bioavailability of such molecules, making them more promising candidates for therapeutic interventions. Furthermore, the methanol group attached to the triazolo[1,5-a]pyrimidine core may play a role in modulating the compound's pharmacokinetic properties.

One of the most notable advancements in this area is the exploration of 7-(Trifluoromethyl)-4H,5H,6H,7H-1,2,4-Triazolo[1,5-a]pyrimidin-2-ylmethanol as a potential anticancer agent. Preclinical studies have demonstrated its ability to selectively target cancer cells while sparing normal cells. This selectivity is attributed to the compound's interaction with specific oncogenic pathways that are overactive in cancerous tissues. The trifluoromethyl group has been shown to enhance the molecule's ability to penetrate cellular membranes efficiently.

In addition to its anticancer potential, this compound has also been investigated for its antiviral properties. The triazolo[1,5-a]pyrimidine core is known to mimic certain nucleoside analogs that are critical for viral replication. By incorporating a trifluoromethyl substituent into this structure, researchers have observed an increased potency against several viral strains compared to traditional antiviral agents. This suggests that 7-(Trifluoromethyl)-4H,5H,6H,7H-1